Cas no 74929-23-0 (2-Propynal,3-(4-fluorophenyl)-)

• Product Name: 2-Propynal,3-(4-fluorophenyl)-
• CAS No: 74929-23-0
• MF: C₉H₅FO
• MW: 148.133805990219
• CID: 557544
• PubChem ID: 13017539
• Update Time: 2025-04-19

2-Propynal,3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal,3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)-2-propynal
• 2-Propynal, 3-(4-fluorophenyl)- (9CI)
• 3-(4-fluorophenyl)prop-2-ynal
• SCHEMBL11137485
• DTXSID60515302
• 74929-23-0

• Inchi： 1S/C9H5FO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-7H
• InChI Key： DSNQSBZDQFFZME-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#CC=O)=CC=1

Computed Properties

• Exact Mass: 148.03245
• Monoisotopic Mass: 148.032442941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07